Cas no 1361904-62-2 (2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile)
2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile
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- Inchi: 1S/C10H9BrF2N2O/c1-16-10-7(9(12)13)4-6(2-3-14)8(5-11)15-10/h4,9H,2,5H2,1H3
- InChI Key: WPFZQJHLJIRNBV-UHFFFAOYSA-N
- SMILES: BrCC1C(CC#N)=CC(C(F)F)=C(N=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 269
- XLogP3: 2
- Topological Polar Surface Area: 45.9
2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026001682-500mg |
2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile |
1361904-62-2 | 97% | 500mg |
$1,068.20 | 2022-04-02 | |
| Alichem | A026001682-1g |
2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile |
1361904-62-2 | 97% | 1g |
$1,612.80 | 2022-04-02 |
2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile
Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile (CAS No. 1361904-62-2)
2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile (CAS No. 1361904-62-2) is a versatile organic compound with a complex molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, fluorine, and methoxy functional groups, which contribute to its diverse chemical properties and potential applications.
The molecular formula of 2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile is C11H9BrF2N2O, and its molecular weight is approximately 301.09 g/mol. The presence of the bromomethyl group provides a reactive site for various chemical transformations, while the difluoromethyl and methoxy groups enhance the compound's stability and solubility in different solvents. These properties make it an attractive candidate for the synthesis of novel pharmaceuticals and agrochemicals.
In recent years, 2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile has been extensively studied for its potential as a building block in the development of new drugs. One notable area of research involves its use in the synthesis of inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of compounds derived from 2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile, which exhibited potent inhibitory activity against human epidermal growth factor receptor 2 (HER2), a key target in cancer therapy.
The versatility of 2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile extends beyond its use in medicinal chemistry. In the field of agrochemicals, this compound has shown promise as an intermediate in the synthesis of herbicides and fungicides. A recent study published in the Pest Management Science journal highlighted its potential as a precursor for developing environmentally friendly pesticides with enhanced efficacy and reduced toxicity.
The synthetic route to produce 2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile involves several well-established chemical reactions. Typically, the synthesis begins with the bromination of a suitable pyridine derivative, followed by the introduction of the difluoromethyl and methoxy groups through selective substitution reactions. The final step involves the formation of the acetonitrile group via a cyano group substitution reaction. This multi-step process ensures high yields and purity, making it suitable for large-scale production.
In terms of safety and handling, 2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile should be managed with care due to its reactivity and potential health hazards associated with brominated compounds. Proper personal protective equipment (PPE) should be used during handling, and it should be stored in a well-ventilated area away from incompatible materials.
The future prospects for 2-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-3-acetonitrile are promising. Ongoing research is focused on optimizing its synthetic methods to improve efficiency and reduce costs. Additionally, there is growing interest in exploring its applications in other areas such as materials science and catalysis. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing various scientific disciplines.
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